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Compound Name: (R)-trichostatic acid
CAS No.: 114127-18-3
Cat. No.: B1248798
Get Quote
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Executive Summary

Topic: (R)-Trichostatic Acid (TS Acid) CAS: 114127-18-3 Role: Primary Metabolite, Synthetic
Precursor, and Pharmacophore Negative Control

(R)-Trichostatic acid represents the carboxylic acid congener of the potent histone
deacetylase (HDAC) inhibitor Trichostatin A (TSA).[1] While TSA is a canonical tool compound
in epigenetics, (R)-trichostatic acid serves a critical counter-role: it is the biologically inactive
metabolite resulting from the oxidative deamination of the hydroxamic acid warhead.

For drug development professionals, understanding (R)-trichostatic acid is essential for three
reasons:

» Pharmacokinetics (PK): It is the primary marker of TSA clearance and metabolic instability in
vivo.

o Structure-Activity Relationship (SAR): It demonstrates the absolute necessity of the
hydroxamic acid zinc-binding group (ZBG) for HDAC inhibition.
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e Biosynthesis: It is the immediate precursor in the Streptomyces biosynthetic pathway,
accepting the hydroxylamine moiety to form TSA.

Part 1: Chemical Architecture & Properties
Structural Analysis

(R)-trichostatic acid shares the identical chiral linker and "cap" group with TSA but lacks the
"warhead."

o Cap Group:

-dimethylaminophenyl (provides hydrophobic interaction at the enzyme surface).

e Linker:

-unsaturated diene (rigid spacer).

o Stereochemistry: The C6 position possesses the (R) configuration, identical to natural TSA.

e Functional Group: Carboxylic acid (COOH) replaces the Hydroxamic acid (CONHOH) of
TSA.

Physicochemical Data Table
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Property

Value /| Description

IUPAC Name

(2E,4E,6R)-7-[4-(dimethylamino)phenyl]-4,6-

dimethyl-7-oxohepta-2,4-dienoic acid

C
Molecular Formula H

NO
Molecular Weight 287.35 g/mol

Physical State

White to off-white crystalline solid (Commercial

grades may vary)

Solubility

Soluble in MeOH, DMSO, Ethanol; Poorly
soluble in water

Optical Rotation

(c=1, MeOH)

pKa (Calc)

~4.5 (Carboxylic acid)

Stability

Stable in solid state; susceptible to Michael

addition at the diene in solution

Part 2: Biological Significance & Mechanism[4]

The "Zinc-Binding" Switch

The potency difference between TSA and (R)-trichostatic acid is a textbook example of

pharmacophore validation.

e TSA (Active): The hydroxamic acid group forms a bidentate chelate with the Zn

ion at the bottom of the HDAC catalytic pocket.

 Trichostatic Acid (Inactive): The carboxylic acid can coordinate Zn

but does so much more weakly (monodentate or bridging) and lacks the hydrogen bond
donor capability of the hydroxamic -NH- group. Consequently, (R)-trichostatic acid exhibits
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negligible HDAC inhibitory activity (IC
> 10
M) compared to TSA (IC

~ 2 nM).

Metabolic Pathway (In Vivo Clearance)
In murine and human hepatocyte models, TSA is rapidly cleared (
min). The primary route is the hydrolysis/oxidative deamination of the hydroxamic acid to (R)-

trichostatic acid, rendering the molecule inactive. This rapid conversion is a major limitation of
hydroxamate-based drugs.

Visualization: Metabolic Fate & Biosynthesis

The following diagram illustrates the dual role of (R)-trichostatic acid as both a biosynthetic
precursor and a catabolic product.
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Figure 1: The metabolic life-cycle of Trichostatin A, highlighting (R)-trichostatic acid as the
central pivot between biosynthesis and inactivation.[2][3][4][5]

Part 3: Experimental Protocols
Protocol: Preparation of (R)-Trichostatic Acid Standard
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Purpose: To generate an analytical standard for PK studies using commercially available TSA.

Materials:

Trichostatin A (Sigma/Merck, >98%)

1M Hydrochloric Acid (HCI)[6]

Ethyl Acetate (EtOAC)

HPLC-grade Methanol

Methodology:

Dissolution: Dissolve 5 mg of TSA in 1 mL of Methanol.
e Hydrolysis: Add 1 mL of 1M HCI.

¢ Incubation: Heat the mixture at 60°C for 2 hours. Note: The hydroxamic bond is labile under
acidic conditions and heat.

o Extraction: Cool to room temperature. Dilute with 5 mL water. Extract 3x with 5 mL EtOAc.
« |solation: Combine organic layers, dry over Na

SO
, and concentrate in vacuo.

 Validation: Verify conversion by TLC (SiO

, 5% MeOH in DCM). The acid will run lower (more polar) than TSA.

Protocol: HPLC Separation (Metabolic Stability Assay)

Purpose: To quantify the conversion of TSA to Trichostatic Acid in plasma or hepatocyte
incubations.

System: Agilent 1200 or equivalent with UV/Vis or Mass Spec detection. Column: C18 Reverse
Phase (e.g., Zorbax Eclipse Plus, 3.5
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m, 4.6 x 100 mm).

Mobile Phase:

e A: Water + 0.1% Formic Acid

o B: Acetonitrile + 0.1% Formic Acid

Gradient:
Time (min) % B Flow (mL/min)
0.0 10 1.0
8.0 90 1.0
10.0 90 1.0
| 10.1] 10| 1.0 |
Detection:

e UV: 280 nm (detects the conjugated diene system).
o MS (ESI+):
o TSA: [M+H]

=303.2

o Trichostatic Acid: [M+H]
= 288.2 (Fragment ions: 174, 188).

Expected Result: TSA elutes later (more hydrophobic) than Trichostatic Acid. In a plasma
stability assay, the TSA peak (RT ~6-7 min) will decrease, and the Trichostatic Acid peak (RT
~4-5 min) will appear and increase over time.

Part 4: Future Outlook & Applications
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While (R)-trichostatic acid is not a therapeutic candidate itself, it remains a vital "negative

control” probe in the design of novel HDAC inhibitors.

Prodrug Design: Researchers are exploring ester-masked derivatives of trichostatic acid that
can be hydrolyzed intracellularly to release active agents, or conversely, using the acid
scaffold to attach novel ZBGs (e.g., benzamides, thiols) to improve metabolic stability.

Biosynthetic Engineering: Manipulation of the Streptomyces gene cluster (TsnB) responsible
for converting the acid to the hydroxamate could yield "unnatural” TSA analogs with altered
alkyl chains or cap groups.
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Physical Properties: PubChem Compound Summary for CID 11380658, (R)-Trichostatic
Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1248798/docs?utm_src=pdf-body#r-trichostatic-acid-chemical-architecture-metabolic-significance-and-analytical-profiling
https://pubmed.ncbi.nlm.nih.gov/15269190/
https://www.benchchem.com/product/b1248798/docs?utm_src=pdf-body#r-trichostatic-acid-chemical-architecture-metabolic-significance-and-analytical-profiling
https://www.benchchem.com/product/b1248798/docs?utm_src=pdf-body#r-trichostatic-acid-chemical-architecture-metabolic-significance-and-analytical-profiling
https://www.benchchem.com/product/b1248798?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. Trichostatin A| C17H22N203 | CID 444732 - PubChem [pubchem.ncbi.nim.nih.gov]

2. (R)-Trichostatic Acid | C17H21NO3 | CID 11380658 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]
4. pubs.acs.org [pubs.acs.org]

5. An efficient synthesis of (+/-)-trichostatic Acid and analogues: a new route to (+/-)-
trichostatin A - PubMed [pubmed.ncbi.nlm.nih.gov]

6. selleckchem.com [selleckchem.com]

7. Plasma pharmacokinetics and metabolism of the histone deacetylase inhibitor trichostatin
a after intraperitoneal administration to mice - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [(R)-Trichostatic Acid: Chemical Architecture, Metabolic
Significance, and Analytical Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248798/docs#r-trichostatic-acid-chemical-
architecture-metabolic-significance-and-analytical-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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